![molecular formula C15H18O2 B2945771 3-(4-Propan-2-ylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2287287-18-5](/img/structure/B2945771.png)
3-(4-Propan-2-ylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
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Overview
Description
Synthesis Analysis
Several synthetic approaches have been explored for the preparation of this compound. Notably, a metal-free homolytic aromatic alkylation protocol has been reported for its efficient synthesis . This method allows for the construction of the bicyclo[1.1.1]pentane scaffold, followed by functionalization of the carboxylic acid moiety.
Molecular Structure Analysis
The molecular structure of 3-(4-Propan-2-ylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid reveals its strained nature due to the small ring size. The bridging carbon atom imparts significant ring strain, making it an intriguing building block for drug design and other applications .
Chemical Reactions Analysis
Properties
IUPAC Name |
3-(4-propan-2-ylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O2/c1-10(2)11-3-5-12(6-4-11)14-7-15(8-14,9-14)13(16)17/h3-6,10H,7-9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJYBOLROYTHAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C23CC(C2)(C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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